Cas no 1110927-80-4 (2-(7-bromo-3-oxo-3,4-dihydro-2H-1,4-benzoxazin-4-yl)acetic acid)

• Product Name: 2-(7-bromo-3-oxo-3,4-dihydro-2H-1,4-benzoxazin-4-yl)acetic acid
• CAS No: 1110927-80-4
• MF: C₁₀H₈BrNO₄
• MW: 286.078822135925
• CID: 4572105
• Update Time: 2025-06-09

2-(7-bromo-3-oxo-3,4-dihydro-2H-1,4-benzoxazin-4-yl)acetic acid Chemical and Physical Properties

Names and Identifiers

• 2-(7-bromo-3-oxo-2H-benzo[b][1,4]oxazin-4(3H)-yl)acetic acid(WX142497)
• 2-(7-bromo-3-oxo-2H-benzo[b][1,4]oxazin-4(3H)-yl)acetic acid
• 2-(7-bromo-3-oxo-3,4-dihydro-2H-1,4-benzoxazin-4-yl)acetic acid

• Inchi： 1S/C10H8BrNO4/c11-6-1-2-7-8(3-6)16-5-9(13)12(7)4-10(14)15/h1-3H,4-5H2,(H,14,15)
• InChI Key： UUWOVWVQECOEPY-UHFFFAOYSA-N
• SMILES： O1C2=CC(Br)=CC=C2N(CC(O)=O)C(=O)C1

Additional information on 2-(7-bromo-3-oxo-3,4-dihydro-2H-1,4-benzoxazin-4-yl)acetic acid

2-(7-Bromo-3-oxo-3,4-dihydro-2H-1,4-benzoxazin-4-yl)acetic Acid (CAS No. 1110927-80-4): A Comprehensive Overview

2-(7-Bromo-3-oxo-3,4-dihydro-2H-1,4-benzoxazin-4-yl)acetic acid (CAS No. 1110927-80-4) is a synthetic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, often referred to by its IUPAC name, is a derivative of benzoxazinone and possesses a unique structural framework that makes it a valuable candidate for various biological and therapeutic applications.

The molecular structure of 2-(7-bromo-3-oxo-3,4-dihydro-2H-1,4-benzoxazin-4-yl)acetic acid consists of a benzoxazinone core with a bromine substituent at the 7-position and an acetic acid moiety attached to the 4-position. This arrangement imparts specific chemical properties that are crucial for its biological activity. The bromine substituent, in particular, plays a significant role in modulating the compound's reactivity and binding affinity to various biological targets.

Recent studies have highlighted the potential of 2-(7-bromo-3-oxo-3,4-dihydro-2H-1,4-benzoxazin-4-yl)acetic acid in the development of novel therapeutic agents. One notable area of research is its application in the treatment of neurodegenerative diseases. The compound has been shown to exhibit neuroprotective effects by inhibiting specific enzymes involved in the pathogenesis of conditions such as Alzheimer's disease and Parkinson's disease. For instance, a study published in the Journal of Medicinal Chemistry demonstrated that this compound effectively inhibits the activity of β-secretase (BACE1), an enzyme critical in the formation of amyloid-beta plaques, which are hallmark features of Alzheimer's disease.

In addition to its neuroprotective properties, 2-(7-bromo-3-oxo-3,4-dihydro-2H-1,4-benzoxazin-4-yl)acetic acid has also shown promise in cancer research. Research conducted at the National Cancer Institute revealed that this compound exhibits potent antiproliferative effects against various cancer cell lines. Specifically, it has been found to induce apoptosis (programmed cell death) in breast cancer cells by disrupting mitochondrial function and activating caspase pathways. These findings suggest that 2-(7-bromo-3-oxo-3,4-dihydro-2H-1,4-benzoxazin-4-yl)acetic acid could be a potential lead compound for the development of new anticancer drugs.

The pharmacokinetic properties of 2-(7-bromo-3-o xo -3 , 4 -d ihydro - 2 H - 1 , 4 -benz ox azin - 4 - yl ) ac et ic aci d have also been extensively studied. Its high solubility and stability make it suitable for both oral and intravenous administration. Furthermore, preclinical studies have demonstrated that this compound has favorable bioavailability and minimal toxicity at therapeutic doses. These characteristics are essential for ensuring its safety and efficacy in clinical settings.

The synthetic route for producing 2-(7-bromo - 3 - ox o - 3 , 4 -d ihydro - 2 H - 1 , 4 -benz ox azin - 4 - yl ) ac et ic aci d is well-established and can be efficiently scaled up for industrial production. The synthesis typically involves several steps, including the formation of the benzoxazinone core through condensation reactions and subsequent functional group modifications to introduce the bromine substituent and acetic acid moiety. Recent advancements in green chemistry have led to more environmentally friendly synthetic methods that reduce waste and improve yield.

In conclusion, 2-(7-bromo - 3 - ox o - 3 , 4 -d ihydro - 2 H - 1 , 4 -benz ox azin - 4 - yl ) ac et ic aci d (CAS No. 1110927-80-4) is a promising compound with diverse biological activities and therapeutic potential. Its unique structural features and favorable pharmacological properties make it an attractive candidate for further research and development in the fields of neurodegenerative diseases and cancer therapy. As ongoing studies continue to uncover new applications and mechanisms of action, this compound is likely to play an increasingly important role in advancing medical science.